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Compound of Interest

Compound Name: 7-Bromo-2-tetralone

Cat. No.: B134940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of 7-Bromo-2-tetralone is a critical aspect of laboratory

safety and environmental responsibility. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans. Adherence to these procedural,

step-by-step guidelines is essential to minimize risks and ensure compliance with regulatory

standards.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with 7-Bromo-2-tetralone. This compound is classified as an irritant and is harmful

if swallowed.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 7-Bromo-2-tetralone. This includes:

Chemical safety goggles or a face shield.

Chemically resistant gloves (e.g., nitrile or neoprene).

A lab coat or other protective clothing.

Use in a well-ventilated area, preferably under a chemical fume hood.
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In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids.

Seek medical attention.[2]

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin

irritation persists, call a physician.[2]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if

symptoms occur.[2]

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[2]

II. Chemical and Physical Properties
A summary of the key quantitative data for 7-Bromo-2-tetralone is presented in the table

below for easy reference.

Property Value

Molecular Formula C₁₀H₉BrO

Molecular Weight 225.08 g/mol [1]

Appearance Solid[3]

Purity 97%[3]

Storage Temperature Ambient Storage[3]

III. Disposal Procedures
The disposal of 7-Bromo-2-tetralone, a halogenated organic compound, requires specific

handling to prevent environmental contamination and ensure regulatory compliance.[4] Waste

is classified as hazardous and must be disposed of in accordance with European Directives on

waste and hazardous waste, as well as local regulations.[5]
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Step 1: Waste Segregation It is crucial to segregate halogenated organic waste from all other

waste streams.[4]

Solid Waste: Collect pure 7-Bromo-2-tetralone and any contaminated solid materials (e.g.,

contaminated lab supplies, weigh boats, paper towels) in a designated, compatible, and

sealable container. This can be a plastic or glass container clearly labeled for halogenated

organic solids.[2][4]

Liquid Waste: If 7-Bromo-2-tetralone is dissolved in a solvent, it must be collected in a

designated container for halogenated organic solvents.[2][4] Do not dispose of this chemical

down the drain.[2]

Step 2: Container Management

Labeling: Properly label all waste containers. The label must include:

The full chemical name: "7-Bromo-2-tetralone".[4]

The words "Hazardous Waste".[4]

A clear indication that it is a "Halogenated Organic Compound".[4]

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials. Keep waste containers tightly closed at all times, except when

adding waste.[4] It is recommended to store waste containers in a secondary containment

tray to catch any potential leaks.[4]

Empty Containers: Empty containers should be rinsed three times with a suitable solvent.

The rinsate should be collected as hazardous liquid waste. Follow your institution's

guidelines for the disposal of empty, rinsed chemical containers.[2]

Step 3: Final Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4] Waste

codes should be assigned by the user based on the application for which the product was

used. Never dispose of 7-Bromo-2-tetralone in regular trash.
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IV. Experimental Workflow & Disposal Pathway
The following diagram illustrates the logical workflow for the proper disposal of 7-Bromo-2-
tetralone.
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7-Bromo-2-tetralone Disposal Workflow
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Caption: Workflow for the proper disposal of 7-Bromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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